Cas no 870777-32-5 ((4,5-Difluoro-2-methoxyphenyl)boronic acid)

(4,5-Difluoro-2-methoxyphenyl)boronic acid Properties

Names and Identifiers

• (4,5-Difluoro-2-methoxyphenyl)boronic acid
• 4,5-DIFLUORO-2-METHOXYPHENYLBORONIC ACID
• 4,5-DIFLUORO-2-METHOXYBENZENEBORONIC ACID
• Boronic acid,B-(4,5-difluoro-2-methoxyphenyl)-
• B-(4,5-Difluoro-2-methoxyphenyl)boronic acid (ACI)
• Boronic acid, (4,5-difluoro-2-methoxyphenyl)- (9CI)
• CS-W016835
• 4,5-difluoro-2-methoxy phenylboronic acid
• (4,5-Difluoro-2-methoxy-phenyl)boronic acid
• AKOS015853454
• DS-2540
• SY025871
• (4,5-Difluoro-2-methoxyphenyl)boronicacid
• DTXSID50584481
• 4,5-Difluoro-2-methoxyphenylboronic acid
• ISQCHQGYKNHYGP-UHFFFAOYSA-N
• MFCD08275291
• 4,5-Difluoro-2-methoxybenzeneboronic acid
• 4,5-Difluoro-2-methoxyphenyl-boronic acid
• SCHEMBL1756413
• EN300-4290289
• 870777-32-5
• +Expand

• MDL： MFCD08275291
• InChIKey： ISQCHQGYKNHYGP-UHFFFAOYSA-N
• Inchi： 1S/C7H7BF2O3/c1-13-7-3-6(10)5(9)2-4(7)8(11)12/h2-3,11-12H,1H3
• SMILES： FC1C(F)=CC(B(O)O)=C(OC)C=1

Computed Properties

• Exact Mass: 188.04600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 188.0456306g/mol
• Heavy Atom Count: 13
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• LogP: -0.34680
• PSA: 49.69000
• Refractive Index: 1.485
• Boiling Point: 313.9±52.0 °C at 760 mmHg
• Melting Point: 175-180 °C (lit.)
• Flash Point: 143.7±30.7 °C
• Color/Form: No data available
• Density: 1.35

(4,5-Difluoro-2-methoxyphenyl)boronic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 36/37/38
• Signal Word：Warning

(4,5-Difluoro-2-methoxyphenyl)boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents